Cas no 1203347-54-9 (3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea)

• Product Name: 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea
• CAS No: 1203347-54-9
• MF: C₂₃H₂₂FN₃O₃S
• MW: 439.502487659454
• CID: 6325741
• PubChem ID: 30373050
• Update Time: 2025-05-20

3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea
• 3-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(4-methylphenyl)urea
• SR-01000923115-1
• 1-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(p-tolyl)urea
• 1-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-3-(4-methylphenyl)urea
• AKOS024512838
• 1203347-54-9
• F5533-0082
• SR-01000923115
• VU0646694-1

• Inchi： 1S/C23H22FN3O3S/c1-16-4-9-19(10-5-16)25-23(28)26-20-11-6-17-3-2-14-27(22(17)15-20)31(29,30)21-12-7-18(24)8-13-21/h4-13,15H,2-3,14H2,1H3,(H2,25,26,28)
• InChI Key： AZRVLZXDGJNLMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=C(C=CC=2CCC1)NC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 439.13659091g/mol
• Monoisotopic Mass: 439.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea

Comprehensive Overview of 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea (CAS No. 1203347-54-9)

The compound 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea (CAS No. 1203347-54-9) is a sophisticated chemical entity with significant potential in pharmaceutical and biochemical research. This urea derivative features a tetrahydroquinoline core, which is a privileged scaffold in medicinal chemistry due to its diverse biological activities. The presence of a 4-fluorobenzenesulfonyl group and a 4-methylphenyl moiety further enhances its structural complexity and functional versatility.

In recent years, the demand for sulfonamide and urea-based compounds has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea due to its potential as a kinase inhibitor or GPCR modulator, which are hot topics in the field of targeted therapy. The compound's unique structure makes it a promising candidate for addressing unmet medical needs, such as cancer and inflammatory diseases.

The synthesis of 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea involves multi-step organic reactions, including sulfonylation and urea formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's physicochemical properties, such as solubility and stability, are critical for its formulation and bioavailability, making it a subject of ongoing optimization studies.

From a commercial perspective, 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its sulfonyl and urea functionalities can be leveraged for novel material designs. The compound's CAS No. 1203347-54-9 serves as a unique identifier, facilitating its procurement and regulatory compliance.

One of the most frequently asked questions about 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea is its mechanism of action in biological systems. Preliminary studies suggest that it may interact with enzyme active sites or protein-protein interfaces, although further research is needed to elucidate its exact pharmacological profile. This aligns with the growing interest in precision medicine and personalized therapeutics, which are dominating current scientific discourse.

Another area of interest is the structure-activity relationship (SAR) of 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea. By modifying its functional groups, researchers aim to enhance its potency and selectivity while minimizing off-target effects. Such efforts are crucial for advancing the compound into preclinical and clinical stages, where drug safety and efficacy are paramount.

In conclusion, 3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(4-methylphenyl)urea (CAS No. 1203347-54-9) represents a compelling example of modern medicinal chemistry. Its multifaceted applications, coupled with the rising demand for innovative therapeutics, position it as a valuable asset in both academic and industrial settings. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.